Cas no 1804755-79-0 (3-(Difluoromethyl)-2-fluoropyridine-6-methanol)

• Product Name: 3-(Difluoromethyl)-2-fluoropyridine-6-methanol
• CAS No: 1804755-79-0
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• CID: 4922455
• Update Time: 2025-10-28

3-(Difluoromethyl)-2-fluoropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoropyridine-6-methanol

• Inchi： 1S/C7H6F3NO/c8-6(9)5-2-1-4(3-12)11-7(5)10/h1-2,6,12H,3H2
• InChI Key： ZIQLBNPOYREKET-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C=CC(CO)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.1
• Topological Polar Surface Area: 33.1

Additional information on 3-(Difluoromethyl)-2-fluoropyridine-6-methanol

3-(Difluoromethyl)-2-fluoropyridine-6-methanol (CAS No. 1804755-79-0): A Versatile Fluorinated Pyridine Derivative

3-(Difluoromethyl)-2-fluoropyridine-6-methanol (CAS No. 1804755-79-0) is an important fluorinated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of fluorinated heterocycles, which are known for their unique physicochemical properties and broad applications in modern chemistry. The presence of both difluoromethyl and fluoropyridine moieties makes this molecule particularly interesting for drug discovery and material science applications.

The molecular structure of 3-(Difluoromethyl)-2-fluoropyridine-6-methanol features a pyridine ring substituted with fluorine at the 2-position and a difluoromethyl group at the 3-position, along with a hydroxymethyl group at the 6-position. This specific substitution pattern contributes to its enhanced metabolic stability and improved bioavailability compared to non-fluorinated analogs, making it valuable for medicinal chemistry applications. Recent studies have shown that fluorinated pyridines like 1804755-79-0 often exhibit superior pharmacokinetic properties in drug development.

In pharmaceutical research, 3-(Difluoromethyl)-2-fluoropyridine-6-methanol serves as a key intermediate for the synthesis of various bioactive molecules. Its fluorine-containing structure is particularly valuable in the development of CNS-targeting drugs, as the fluorine atoms can enhance blood-brain barrier penetration. The compound's pyridine methanol derivative nature also makes it useful for creating prodrugs or for conjugation with other pharmacophores. Current trends in drug discovery emphasize the importance of such fluorine-containing building blocks, as evidenced by the growing number of FDA-approved fluorinated drugs.

The agrochemical industry has also shown interest in 3-(Difluoromethyl)-2-fluoropyridine-6-methanol and related compounds. Fluorinated pyridines are known to contribute to the development of novel pesticides with improved efficacy and reduced environmental impact. The compound's structural features may offer advantages in creating crop protection agents with specific modes of action, addressing current challenges in sustainable agriculture. Researchers are particularly interested in how the difluoromethyl fluoropyridine moiety might influence biological activity in plant systems.

From a synthetic chemistry perspective, 1804755-79-0 presents interesting challenges and opportunities. The introduction of fluorine atoms into organic molecules requires specialized techniques, and the presence of multiple fluorine substituents in 3-(Difluoromethyl)-2-fluoropyridine-6-methanol makes it a valuable case study for modern fluorination methods. Recent advances in late-stage fluorination and fluoromethylation reactions have made compounds like this more accessible to researchers, contributing to their growing popularity in chemical synthesis.

The physicochemical properties of 3-(Difluoromethyl)-2-fluoropyridine-6-methanol are influenced by its fluorine content. Fluorine's strong electronegativity affects the compound's polarity, lipophilicity, and hydrogen bonding capacity. These characteristics are crucial for understanding its behavior in biological systems and its potential applications in materials science. The compound's fluoropyridine methanol structure may also confer unique solubility properties that could be advantageous in formulation development.

Recent publications have highlighted the growing importance of fluorinated pyridine derivatives in various fields. The compound 1804755-79-0 fits into this trend as researchers seek to understand structure-activity relationships in fluorine-containing molecules. Its potential applications extend beyond pharmaceuticals and agrochemicals to include materials for organic electronics and catalysis, where fluorinated aromatic systems often show enhanced performance characteristics.

Quality control and analytical characterization of 3-(Difluoromethyl)-2-fluoropyridine-6-methanol require specialized techniques due to its fluorine content. Modern analytical methods such as 19F NMR spectroscopy and high-resolution mass spectrometry are particularly valuable for confirming the structure and purity of this compound. These techniques are essential for researchers working with complex fluorinated molecules to ensure reproducible results in their studies.

The commercial availability of 3-(Difluoromethyl)-2-fluoropyridine-6-methanol has increased in recent years, reflecting growing demand from the research community. Suppliers typically offer this compound with detailed certificates of analysis and material safety data, though it's important to note that proper handling procedures should always be followed when working with any chemical substance. The compound's stability and storage requirements are typical for fluorinated organic compounds of this class.

Future research directions for 1804755-79-0 and related compounds may focus on expanding their applications in medicinal chemistry and exploring their potential in emerging fields like fluorine-containing biomaterials. The unique properties imparted by the difluoromethyl fluoropyridine structure continue to make this compound an interesting subject for investigation, particularly as the pharmaceutical industry seeks to develop more targeted and effective therapeutic agents.

In conclusion, 3-(Difluoromethyl)-2-fluoropyridine-6-methanol (CAS No. 1804755-79-0) represents an important member of the fluorinated heterocyclic compounds family with diverse potential applications. Its unique structural features combine the benefits of pyridine chemistry with the special properties conferred by fluorine substitution, making it a valuable building block for researchers across multiple disciplines. As interest in fluorine-containing specialty chemicals continues to grow, compounds like this will likely play an increasingly important role in scientific and industrial applications.